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Compound of Interest

Compound Name: CA77.1

Cat. No.: B8146317 Get Quote

Essential safety protocols and logistical plans are critical for the safe handling and disposal of

CA77.1, a potent, brain-penetrant activator of chaperone-mediated autophagy (CMA) utilized in

Alzheimer's disease research. This guide provides immediate, procedural information for

researchers, scientists, and drug development professionals to ensure laboratory safety and

operational integrity.

CA77.1, a derivative of AR7, is a synthetic compound that works by increasing the expression

of the lysosomal receptor LAMP2A.[1] While instrumental in studying potential therapeutic

pathways for neurodegenerative diseases, proper handling and disposal are paramount to

minimize exposure and ensure a safe research environment.

Personal Protective Equipment (PPE) for CA77.1
Standard laboratory personal protective equipment should be utilized when handling CA77.1.

The specific requirements are detailed below.
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PPE Component Specification Purpose

Eye Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved.

Protects eyes from splashes or

dust.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene,

or butyl rubber).

Prevents skin contact with the

compound.

Body Protection

Laboratory coat, long-sleeved

garment. For larger quantities

or risk of splashing, a

chemical-resistant apron or

coveralls may be necessary.

Minimizes skin exposure.

Respiratory Protection

Not typically required for small

quantities in a well-ventilated

area. If dust formation is likely,

a NIOSH-approved respirator

is recommended.

Avoids inhalation of the

compound.

Operational Plan: Safe Handling and Storage
A systematic approach to handling CA77.1 is crucial to prevent contamination and accidental

exposure. The following workflow outlines the key steps for safe operations.

Preparation Handling Cleanup & Storage

Designate Handling Area Don Appropriate PPE Weigh CA77.1 Dissolve in Solvent Decontaminate Surfaces Doff PPE Store CA77.1 Solution
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Caption: Workflow for the safe handling of CA77.1.

Storage: CA77.1 should be stored at -20°C for long-term stability (≥ 4 years).[2]
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Disposal Plan
Proper disposal of CA77.1 and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Generation

Disposal

Unused CA77.1

Collect in Labeled Waste ContainerContaminated PPE

Contaminated Labware

Dispose via Approved Chemical Waste Program
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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